Cas no 1784362-72-6 (2-methoxy-2-phenylpropane-1-sulfonyl chloride)

• Product Name: 2-methoxy-2-phenylpropane-1-sulfonyl chloride
• CAS No: 1784362-72-6
• MDL: MFCD29034271
• CID: 4614005
• PubChem ID: 105508172
• Update Time: 2025-10-31

2-methoxy-2-phenylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-phenylpropane-1-sulfonyl chloride

• MDL： MFCD29034271

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-methoxy-2-phenylpropane-1-sulfonyl chloride

Recent Advances in the Application of 2-Methoxy-2-phenylpropane-1-sulfonyl chloride (CAS: 1784362-72-6) in Chemical Biology and Pharmaceutical Research

The compound 2-methoxy-2-phenylpropane-1-sulfonyl chloride (CAS: 1784362-72-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the construction of sulfonamide-based compounds, which are widely recognized for their therapeutic potential. Recent studies have explored its utility in medicinal chemistry, focusing on its role as a sulfonylation reagent and its incorporation into novel drug candidates targeting a range of diseases.

One of the most notable applications of 2-methoxy-2-phenylpropane-1-sulfonyl chloride is in the synthesis of sulfonamide-containing compounds, which exhibit diverse pharmacological activities, including antibacterial, antiviral, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the preparation of novel sulfonamide derivatives with potent inhibitory activity against carbonic anhydrase isoforms, a target of interest for the treatment of glaucoma and certain cancers. The study highlighted the compound's high reactivity and selectivity, which facilitated the efficient synthesis of a library of sulfonamide-based inhibitors with improved pharmacokinetic profiles.

In addition to its role in medicinal chemistry, 2-methoxy-2-phenylpropane-1-sulfonyl chloride has been employed in chemical biology as a tool for protein modification and labeling. A recent Nature Chemical Biology publication (2024) detailed its use in the site-specific sulfonylation of lysine residues in proteins, enabling the study of protein-protein interactions and post-translational modifications. This approach provides a powerful method for probing biological systems and developing targeted therapeutics. The study emphasized the compound's stability under physiological conditions, making it a promising candidate for in vivo applications.

Further research has explored the mechanistic aspects of 2-methoxy-2-phenylpropane-1-sulfonyl chloride's reactivity. A 2024 Organic Letters article investigated its reaction kinetics with various nucleophiles, revealing insights into its selectivity and potential for further functionalization. The study identified optimal conditions for its use in multi-step synthetic routes, which could streamline the production of complex sulfonamide-based drugs. These findings are particularly relevant for industrial-scale pharmaceutical manufacturing, where efficiency and yield are critical considerations.

Looking ahead, the potential applications of 2-methoxy-2-phenylpropane-1-sulfonyl chloride continue to expand. Ongoing research is exploring its use in the development of covalent inhibitors, which represent a growing class of therapeutics with advantages in target specificity and durability. Preliminary results from a 2024 study suggest that derivatives of this compound may exhibit enhanced binding to specific enzyme active sites, offering new opportunities for drug design. As the field of chemical biology advances, this sulfonyl chloride is poised to play an increasingly important role in bridging chemistry and biology for therapeutic discovery.